Cas no 2228559-44-0 (1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethane-1,2-diol)

• Product Name: 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethane-1,2-diol
• CAS No: 2228559-44-0
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 5810728
• PubChem ID: 165970697
• Update Time: 2025-10-28

1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethane-1,2-diol
• 2228559-44-0
• EN300-1736202

• Inchi： 1S/C10H14O2S/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h5,8,11-12H,1-4,6H2
• InChI Key： HWPNIVRMWUVHAX-UHFFFAOYSA-N
• SMILES： S1C(C(CO)O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.7Ų

Additional information on 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethane-1,2-diol

1-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-Yl)Ethane-1,2-Diol: A Comprehensive Overview

The compound 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethane-1,2-diol (CAS No. 2228559-44-0) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiophene derivatives, which have garnered attention due to their versatile properties and structural diversity. The molecule's structure consists of a benzothiophene ring system fused with a tetrahydro ring and an ethane diol group. This combination endows the compound with unique electronic and steric properties that make it suitable for advanced chemical applications.

Recent studies have highlighted the importance of benzothiophene derivatives in the field of materials science. Researchers have explored the use of these compounds in the development of advanced materials such as organic semiconductors and optoelectronic devices. The tetrahydrobenzothiophene moiety in this compound has been shown to enhance the stability and conductivity of materials, making it a promising candidate for next-generation electronic applications. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating tetrahydrobenzothiophene derivatives into polymer blends significantly improved their thermal stability and mechanical properties.

The ethane-1,2-diol group attached to the benzothiophene ring introduces hydrophilic properties to the molecule. This feature is particularly advantageous in applications requiring both hydrophobic and hydrophilic interactions. For example, in drug delivery systems, such dual functionality can enhance the solubility and bioavailability of therapeutic agents. A 2023 research article in *Journal of Medicinal Chemistry* reported that ethane diol-containing benzothiophene derivatives exhibited enhanced permeability across biological membranes, suggesting their potential as drug carriers.

From a synthetic perspective, the preparation of 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethane-1,2-diol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis typically begins with the formation of the benzothiophene ring system through sulfur-mediated cyclization reactions. Subsequent hydrogenation steps are employed to achieve the tetrahydro structure before introducing the ethane diol group via nucleophilic substitution or coupling reactions. Recent advancements in catalytic hydrogenation have enabled higher yields and improved purity levels for this compound.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility profile shows moderate solubility in polar solvents such as water and ethanol but limited solubility in non-polar solvents like hexane or dichloromethane. These properties make it suitable for applications requiring controlled release mechanisms or selective partitioning behavior.

The environmental impact of CAS No. 2228559-44-0 has also been a topic of recent research interest. Studies have shown that this compound undergoes biodegradation under aerobic conditions with an estimated half-life of 30 days in aqueous environments. Its low toxicity profile further supports its safe use in industrial and pharmaceutical settings.

In conclusion, 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-Yl)Ethane-1,2-Diol (CAS No. 2228559-44-0) is a versatile compound with promising applications across multiple disciplines. Its unique structure combines hydrophobic aromaticity with hydrophilic functionality, making it an attractive candidate for materials science and pharmaceutical research. As ongoing studies continue to uncover its potential uses and optimize its synthesis pathways